Cas no 23179-24-0 (rac-(1R,2R)-cyclobutane-1,2-diamine)

• Product Name: rac-(1R,2R)-cyclobutane-1,2-diamine
• CAS No: 23179-24-0
• MF: C₄H₁₀N₂
• MW: 86.135600566864
• MDL: MFCD34187056
• CID: 1413367
• PubChem ID: 10986152
• Update Time: 2025-04-20

rac-(1R,2R)-cyclobutane-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• 1,2-Cyclobutanediamine, (1R,2R)-rel-
• (+/-)-trans-cyclobutane-1,2-diamine
• rac-(1R,2R)-cyclobutane-1,2-diamine
• trans-Cyclobutane-1,2-diamine
• 693274-28-1
• 23179-24-0
• (1R, 2R)-Cyclobutane-1,2-diamine
• EN300-28270336
• (1R,2R)-cyclobutane-1,2-diamine
• Rel-(1R,2R)-cyclobutane-1,2-diamine
• AKOS006351650

• MDL： MFCD34187056
• Inchi： 1S/C4H10N2/c5-3-1-2-4(3)6/h3-4H,1-2,5-6H2/t3-,4-/m1/s1
• InChI Key： VHCQWQAYVBRQQC-QWWZWVQMSA-N
• SMILES： N[C@@H]1CC[C@H]1N

Computed Properties

• Exact Mass: 86.084398327g/mol
• Monoisotopic Mass: 86.084398327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 45.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 52Ų